4-Methylphenyl2,4-dibromobenzoate

• Molecular Formula: C14H10Br2O2
• Molecular Weight: 370.03 g/mol
• IUPAC Name: (4-methylphenyl) 2,4-dibromobenzoate
• InChI: InChI=1S/C14H10Br2O2/c1-9-2-5-11(6-3-9)18-14(17)12-7-4-10(15)8-13(12)16/h2-8H,1H3
• InChI Key: PSLBTBHQXYURAI-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)OC(=O)C2=C(C=C(C=C2)Br)Br

Description

4-Methylphenyl 2,4-dibromobenzoate is a brominated aromatic ester characterized by a benzoate core substituted with bromine atoms at the 2- and 4-positions. The ester group is attached to a 4-methylphenyl moiety, contributing to its steric and electronic properties.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following compounds are analyzed for comparison:

a) 4-[(E)-{[(2-Methylphenoxy)acetyl]hydrazono}methyl]phenyl 2-Bromobenzoate ()

• Structure: Features a 2-bromobenzoate ester linked to a phenyl group modified with a hydrazone functional group and a 2-methylphenoxyacetyl substituent .
• Key Differences: Contains a single bromine atom (vs. two in the target compound). Higher molecular complexity (C₂₃H₂₀BrN₂O₄) compared to the target compound.

b) Methyl 4-Chloro-2-Fluorobenzoate ()

• Structure : A methyl ester of benzoic acid substituted with chlorine (4-position) and fluorine (2-position) .
• Key Differences :
  • Mixed halogen substituents (Cl and F) instead of two bromines.
  • Simpler ester group (methyl vs. 4-methylphenyl).
  • Lower molar mass (188.58 g/mol) due to smaller halogens and simpler structure.

Physico-Chemical Properties

A comparative analysis of key properties is summarized below:

Property	4-Methylphenyl 2,4-Dibromobenzoate	Compound	Methyl 4-Chloro-2-Fluorobenzoate
Molecular Formula	C₁₄H₁₀Br₂O₂	C₂₃H₂₀BrN₂O₄	C₈H₆ClFO₂
Molar Mass (g/mol)	~374.04 (calculated)	Not reported	188.58
Halogen Substituents	2,4-dibromo	2-bromo	4-chloro, 2-fluoro
Ester Group	4-methylphenyl	4-methylphenyl (modified)	Methyl
Functional Groups	Ester, bromine	Ester, bromine, hydrazone	Ester, chlorine, fluorine

Key Observations:

The dual bromine substitution may increase molecular rigidity and hydrophobicity.

Ester Group Impact : The 4-methylphenyl group in the target compound likely reduces solubility in polar solvents compared to methyl esters (e.g., ).